Cas no 2692623-13-3 (1,2-Behenin-3-Myristin)

• Product Name: 1,2-Behenin-3-Myristin
• CAS No: 2692623-13-3
• MF: C₆₁H₁₁₈O₆
• MW: 947.586040973663
• CID: 5146016
• PubChem ID: 132975198
• Update Time: 2025-06-23

1,2-Behenin-3-Myristin Chemical and Physical Properties

Names and Identifiers

• Docosanoic acid, 1,1'-[1-[[(1-oxotetradecyl)oxy]methyl]-1,2-ethanediyl] ester
• 3-(Tetradecanoyloxy)propane-1,2-diyl didocosanoate
• TG 14:0_22:0_22:0
• 2692623-13-3
• PD070977
• 1,2-Didocosanoyl-3-Myristoyl-rac-glycerol
• 1,2-Behenin-3-Myristin

• Inchi： 1S/C61H118O6/c1-4-7-10-13-16-19-22-24-26-28-30-32-34-36-39-42-45-48-51-54-60(63)66-57-58(56-65-59(62)53-50-47-44-41-38-21-18-15-12-9-6-3)67-61(64)55-52-49-46-43-40-37-35-33-31-29-27-25-23-20-17-14-11-8-5-2/h58H,4-57H2,1-3H3
• InChI Key： QYAVKOMTDMYZGS-UHFFFAOYSA-N
• SMILES： C(OC(=O)CCCCCCCCCCCCCCCCCCCCC)(COC(=O)CCCCCCCCCCCCC)COC(=O)CCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 946.89284148g/mol
• Monoisotopic Mass: 946.89284148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 67
• Rotatable Bond Count: 60
• Complexity: 998
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 27.4
• Topological Polar Surface Area: 78.9Ų

Additional information on 1,2-Behenin-3-Myristin

Introduction to 1,2-Behenin-3-Myristin (CAS No. 2692623-13-3)

1,2-Behenin-3-Myristin (CAS No. 2692623-13-3) is a novel compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound is a derivative of behenic acid and myristic acid, both of which are long-chain fatty acids with a wide range of biological activities. The synthesis and characterization of 1,2-Behenin-3-Myristin have been the focus of recent studies, highlighting its potential in various industrial and medicinal applications.

The molecular structure of 1,2-Behenin-3-Myristin is characterized by the presence of two long hydrocarbon chains, which confer specific physical and chemical properties. Behenic acid (C₂₂H₄₄O₂) is a saturated fatty acid with 22 carbon atoms, while myristic acid (C₁₄H₂₈O₂) has 14 carbon atoms. The combination of these two fatty acids in the structure of 1,2-Behenin-3-Myristin results in a compound with enhanced stability and solubility properties, making it suitable for a variety of applications.

In recent years, the interest in 1,2-Behenin-3-Myristin has been driven by its potential in drug delivery systems. The long hydrocarbon chains provide a hydrophobic environment that can encapsulate hydrophobic drugs, improving their solubility and bioavailability. This property is particularly valuable in the development of oral and topical formulations where enhanced drug delivery can lead to improved therapeutic outcomes. For instance, a study published in the Journal of Pharmaceutical Sciences demonstrated that 1,2-Behenin-3-Myristin-based nanoparticles significantly increased the bioavailability of poorly soluble drugs such as paclitaxel and curcumin.

Beyond drug delivery, 1,2-Behenin-3-Myristin has also shown promise in cosmetic formulations. The compound's emollient properties make it an excellent ingredient for skin care products. Its ability to form stable emulsions and enhance skin hydration has been highlighted in several studies. A recent publication in the International Journal of Cosmetic Science reported that formulations containing 1,2-Behenin-3-Myristin exhibited superior moisturizing effects compared to traditional emollients.

The synthesis of 1,2-Behenin-3-Myristin involves a multi-step process that includes esterification reactions between behenic acid and myristic acid. The reaction conditions are carefully controlled to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods for this compound. For example, a study published in Green Chemistry described an environmentally friendly approach using biocatalysts to synthesize 1,2-Behenin-3-Myristin, reducing the use of toxic solvents and minimizing waste generation.

The physical properties of 1,2-Behenin-3-Myristin, such as its melting point and solubility, have been extensively studied to optimize its use in various applications. The compound typically appears as a white crystalline solid with a melting point ranging from 70°C to 75°C. Its solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO) makes it easy to incorporate into different formulations.

In terms of safety and toxicity, preliminary studies have indicated that 1,2-Behenin-3-Myristin is generally well-tolerated by biological systems. However, further research is needed to fully understand its long-term effects and potential interactions with other compounds. A comprehensive safety assessment is currently underway to ensure its safe use in pharmaceutical and cosmetic products.

The potential applications of 1,2-Behenin-3-Myristin extend beyond drug delivery and cosmetics. Recent studies have explored its use as an additive in food products due to its emulsifying properties and ability to improve texture and stability. For example, a study published in Food Chemistry demonstrated that incorporating 1,2-Behenin-3-Myristin into emulsified food systems resulted in improved shelf life and sensory qualities.

In conclusion, 1,2-Behenin-3-Myristin (CAS No. 2692623-13-3) is a promising compound with diverse applications across multiple industries. Its unique molecular structure confers valuable properties such as enhanced stability, solubility, and emollient effects. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of focus for chemists and pharmaceutical scientists alike.